Cas no 160962-36-7 (D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel-)

• Product Name: D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel-
• CAS No: 160962-36-7
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 3804724
• PubChem ID: 137935690
• Update Time: 2025-05-24

D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel- Chemical and Physical Properties

Names and Identifiers

• D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel-
• D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel- (9CI)
• 160962-36-7
• EN300-6730660
• rac-methyl(2R,4R)-1-benzyl-4-chloro-5-oxopyrrolidine-2-carboxylate
• rac-methyl (2R,4R)-1-benzyl-4-chloro-5-oxopyrrolidine-2-carboxylate
• Methyl (2S,4S)-1-benzyl-4-chloro-5-oxopyrrolidine-2-carboxylate

• Inchi： 1S/C13H14ClNO3/c1-18-13(17)11-7-10(14)12(16)15(11)8-9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3/t10-,11-/m1/s1
• InChI Key： VYPQMKXYTBNPQW-GHMZBOCLSA-N
• SMILES： C(OC)(=O)[C@H]1C[C@@H](Cl)C(=O)N1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 267.0662210Da
• Monoisotopic Mass: 267.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.6Ų

Additional information on D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel-

Recent Advances in the Study of D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel- (CAS: 160962-36-7)

In recent years, the compound D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel- (CAS: 160962-36-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral proline derivative has shown promising potential in various applications, including asymmetric synthesis, drug development, and enzyme inhibition studies. The unique structural features of this compound, particularly the 4-chloro-5-oxo moiety and the phenylmethyl ester group, make it a valuable intermediate in the synthesis of biologically active molecules.

A recent study published in the Journal of Medicinal Chemistry explored the role of 160962-36-7 as a key intermediate in the synthesis of novel protease inhibitors. The researchers utilized this compound to develop a series of inhibitors targeting the SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication. The study demonstrated that the chiral center and the chloro-oxo functionality of 160962-36-7 played a crucial role in enhancing the binding affinity of the inhibitors to the Mpro active site. Molecular docking simulations further confirmed the importance of these structural features in achieving high inhibitory activity.

Another significant advancement was reported in the field of asymmetric catalysis. A research team from the University of Cambridge investigated the use of D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel- as a chiral auxiliary in the synthesis of enantiomerically pure β-amino acids. The study highlighted the compound's ability to induce high enantioselectivity in the catalytic process, with yields exceeding 90% and enantiomeric excess (ee) values greater than 98%. These findings open new avenues for the efficient synthesis of chiral building blocks for pharmaceuticals.

In addition to its applications in drug discovery and catalysis, 160962-36-7 has also been studied for its potential as a modulator of enzyme activity. A recent paper in Bioorganic & Medicinal Chemistry Letters described the compound's ability to selectively inhibit the activity of prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases. The researchers found that the chloro-oxo group of 160962-36-7 formed a covalent bond with the active site serine residue of POP, leading to potent and irreversible inhibition. This discovery could pave the way for the development of new therapeutics for conditions such as Alzheimer's disease and Parkinson's disease.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel-. Recent efforts have focused on optimizing the synthetic route to improve yield and reduce environmental impact. A study published in Green Chemistry reported a novel, solvent-free method for the synthesis of 160962-36-7 using mechanochemical activation. This approach not only increased the yield by 20% but also minimized waste generation, aligning with the principles of sustainable chemistry.

In conclusion, the compound D-Proline, 4-chloro-5-oxo-1-(phenylmethyl)-, methyl ester, (4R)-rel- (CAS: 160962-36-7) continues to be a subject of intense research due to its versatile applications in medicinal chemistry, asymmetric synthesis, and enzyme modulation. Recent studies have highlighted its potential in addressing critical challenges in drug development and catalysis, while also emphasizing the need for sustainable synthetic approaches. As research progresses, this compound is expected to play an increasingly important role in the discovery of new therapeutic agents and catalytic processes.